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Compound of Interest

Compound Name: 2-Methylnicotinic acid

Cat. No.: B120074 Get Quote

Technical Support Center: 2-Methylnicotinic
Acid Solubility
This guide provides troubleshooting and practical advice for researchers, scientists, and drug

development professionals facing challenges with the poor aqueous solubility of 2-
Methylnicotinic acid.

Physicochemical Properties
Understanding the fundamental properties of 2-Methylnicotinic acid is the first step in

developing an effective solubilization strategy.

Property Value Source(s)

Molecular Formula C₇H₇NO₂ [1][2][3]

Molecular Weight ~137.14 g/mol [2][3]

Appearance
White to off-white or light

brown crystalline powder
[1][4]

Melting Point 228-230 °C (decomposes)

pKa (Carboxylic Acid)

~4.85 (approximated from

parent compound, nicotinic

acid)

[5][6]
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Troubleshooting Guide & FAQs
Q1: Why is my 2-Methylnicotinic acid not dissolving in
neutral water?
A: 2-Methylnicotinic acid is a weak acid with limited solubility in its neutral, protonated form.

The pH of a saturated aqueous solution of the parent compound, nicotinic acid, is acidic

(around 2.7), indicating that the free acid form is not highly soluble.[5] To achieve significant

aqueous solubility, the carboxylic acid group must be deprotonated to form the much more

polar and soluble carboxylate salt.

Q2: What is the recommended first step to solubilize 2-
Methylnicotinc acid for an aqueous experiment?
A: The most direct and common method is pH adjustment. By increasing the pH of the solution

to be at least 1.5 to 2 units above the pKa (~4.85), you will convert the acid into its highly

soluble anionic (salt) form. Adding a base such as sodium hydroxide (NaOH) dropwise will

achieve this.

Q3: How do I prepare a stock solution using pH
adjustment? My compound is still crashing out.
A: Precipitation can occur if the local concentration of the compound exceeds its solubility

before the bulk pH is raised sufficiently. Follow this recommended protocol to avoid this issue:

Weigh the desired amount of 2-Methylnicotinic acid powder.

Add a small amount of purified water (e.g., 20-30% of the final desired volume). This will

form a slurry.

While stirring, add a molar equivalent of a base (e.g., 1M NaOH).

Continue to add base dropwise until all the solid has dissolved.

Check the pH of the solution to ensure it is in the desired range (typically > pH 6.5).

Add water to reach the final desired concentration and volume.
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Troubleshooting Tip: If the compound precipitates upon addition to your final buffer system, it

is likely due to the buffer's low pH causing the compound to revert to its less soluble acidic

form. Ensure your final buffer pH is compatible with the compound's solubility requirements.

Q4: My experiment is pH-sensitive and must be
conducted at or below pH 7. What are my alternatives?
A: If pH adjustment is not an option, you can use co-solvents. These are water-miscible organic

solvents that can increase the solubility of hydrophobic compounds.

Dimethyl sulfoxide (DMSO): A powerful and widely used solvent. 2-Methylnicotinic acid is

soluble in DMSO.[7] Prepare a high-concentration stock solution in 100% DMSO and then

dilute it into your aqueous experimental medium. Be aware that the final concentration of

DMSO should be kept low (typically <0.5%) as it can have biological effects.

Ethanol: Another common co-solvent. Nicotinic acid is soluble in hot ethanol and its solubility

is higher in ethanol than in water at room temperature.[5][8]

Critical Consideration: When using co-solvents, the compound may precipitate when the stock

solution is diluted into an aqueous buffer. To mitigate this, add the stock solution dropwise into

the vortexing buffer to ensure rapid mixing and prevent localized high concentrations.

Q5: Are there any other advanced methods to improve
solubility?
A: Yes, for more challenging applications, other formulation strategies can be employed:

Salt Formation: Prepare a stable, solid salt of the compound (e.g., sodium 2-

methylnicotinate) which can then be directly dissolved in water.

Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can

encapsulate poorly soluble molecules, increasing their apparent aqueous solubility.

Use of Surfactants: Surfactants can form micelles that entrap the compound, increasing its

solubility above the critical micelle concentration (CMC).
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Experimental Protocols
Protocol 1: Solubilization by pH Adjustment
This protocol describes preparing a 100 mM aqueous stock solution of 2-Methylnicotinic acid.

Preparation: Add 137.1 mg of 2-Methylnicotinic acid to a 10 mL volumetric flask or

graduated cylinder.

Slurry Formation: Add approximately 5 mL of purified water. The mixture will appear as a

cloudy slurry.

Dissolution: While stirring vigorously, add 1M NaOH dropwise. The solid will begin to

dissolve as the pH increases and the carboxylate salt is formed.

Completion: Continue adding NaOH until the solution becomes clear. This typically requires

approximately 1 mL of 1M NaOH for a 100 mM solution.

Final Volume: Once fully dissolved, bring the total volume to 10 mL with purified water.

Verification (Optional): Check the pH of the final solution to ensure it is neutral to slightly

basic (pH 7.0 - 8.0).

Storage: Store the stock solution as per stability data, typically at 4°C for short-term use or

-20°C for long-term storage.

Protocol 2: Solubilization Using a DMSO Co-solvent
This protocol describes preparing a 100 mM stock solution in DMSO.

Preparation: Add 13.71 mg of 2-Methylnicotinic acid to a 1 mL microcentrifuge tube or

glass vial.

Dissolution: Add 1 mL of 100% anhydrous DMSO.

Mixing: Vortex or sonicate briefly until the solid is completely dissolved. Gentle warming in a

water bath (37°C) can assist if needed.
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Storage: Store the stock solution tightly capped at room temperature or -20°C to prevent

water absorption by the DMSO.

Application: When adding to aqueous media, ensure the final DMSO concentration is

compatible with your experimental system (e.g., for a final concentration of 100 µM, use 1 µL

of stock per 1 mL of buffer, resulting in 0.1% DMSO).

Quantitative Solubility Data
Quantitative solubility data for 2-Methylnicotinic acid is not readily available in the literature.

However, data for the structurally similar parent compound, Nicotinic Acid, provides a useful

reference for solvent selection.

Solvent
Molar Solubility
(mol/L) @ 298.15 K
(25°C)

Approx. Solubility
(mg/mL)

Reference

Water 0.136 ~16.7 [5]

Ethanol 0.201 ~24.7 [8]

Dimethyl Sulfoxide

(DMSO)
5.378 ~662.2 [8]

Acetone 0.038 ~4.7 [8]

Acetonitrile 0.009 ~1.1 [8]

Diethyl Ether 0.012 ~1.5 [8]

Note: Data presented is for Nicotinic Acid and should be used as a qualitative guide for 2-
Methylnicotinic acid.
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Start: Poorly soluble
2-Methylnicotinic acid

Is the experimental system
pH-sensitive?

Use pH Adjustment
(See Protocol 1)

 No

Is the required final
co-solvent concentration

tolerable? (<0.5%)

 Yes

Solubilization Achieved

Use Co-solvent (DMSO/Ethanol)
(See Protocol 2)

 Yes

Consider advanced methods:
- Cyclodextrins
- Surfactants

- Salt Formation

 No

Click to download full resolution via product page

Caption: Decision workflow for selecting a solubilization strategy.

Caption: Mechanism of pH-dependent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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